Cas no 848461-95-0 (N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide)

• Product Name: N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide
• CAS No: 848461-95-0
• MF: C₁₄H₁₃ClN₂OS
• MW: 292.783820867538
• CID: 4221531
• PubChem ID: 4620040
• Update Time: 2025-08-05

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[5-[(2-chlorophenyl)methyl]-2-thiazolyl]-
• N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide
• 848461-95-0
• AKOS000767713
• N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• F1787-0290
• STK950948
• SCHEMBL2754009
• N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
• N-(5-(2-chlorobenzyl)thiazol-2-yl)cyclopropanecarboxamide
• Z57677352

• Inchi： 1S/C14H13ClN2OS/c15-12-4-2-1-3-10(12)7-11-8-16-14(19-11)17-13(18)9-5-6-9/h1-4,8-9H,5-7H2,(H,16,17,18)
• InChI Key： OJSDKNMMYHDBNY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=C(CC3=CC=CC=C3Cl)S2)=O)CC1

Computed Properties

• Exact Mass: 292.0437119Da
• Monoisotopic Mass: 292.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų

Additional information on N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide

Comprehensive Overview of N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide (CAS No. 848461-95-0)

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide, identified by its CAS No. 848461-95-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring, a cyclopropane carboxamide group, and a 2-chlorophenyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

The structural complexity of N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide allows it to interact with various biological targets, which aligns with current trends in precision medicine and structure-activity relationship (SAR) studies. With the growing emphasis on AI-driven drug design, this compound has been explored in computational models to predict its binding affinity and pharmacokinetic properties. Such analyses are critical for optimizing lead compounds in early-stage drug development, a topic frequently searched by professionals in the field.

In agrochemical applications, the thiazole and cyclopropane components of CAS No. 848461-95-0 suggest potential utility in crop protection. As sustainable agriculture gains traction, researchers are investigating eco-friendly alternatives to traditional pesticides. The compound’s structural motifs are known to exhibit herbicidal or fungicidal properties, making it a candidate for next-generation agrochemical formulations. This aligns with the increasing online searches for green chemistry solutions and biodegradable agrochemicals.

Synthetic accessibility is another key advantage of N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide. Its modular structure allows for straightforward derivatization, enabling medicinal chemists to explore a wide range of analogs. This flexibility is crucial for addressing challenges like drug resistance, a hot topic in antibiotic research and oncology. Recent publications have highlighted similar compounds in the context of multi-target therapies, further boosting interest in this chemical space.

From a commercial perspective, the demand for high-purity specialty chemicals like CAS No. 848461-95-0 is rising, driven by advancements in contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers are increasingly listing such compounds in online catalogs, catering to pharmaceutical and biotech clients. SEO-optimized searches for bulk suppliers of thiazole derivatives or cyclopropanecarboxamide analogs reflect this market trend.

In summary, N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide represents a versatile scaffold with broad applicability in life sciences. Its relevance to cutting-edge research areas—such as AI-augmented drug discovery, sustainable agrochemicals, and multi-target pharmacology—ensures its continued prominence in scientific literature and industrial applications. As interdisciplinary research evolves, this compound is poised to remain a valuable tool for innovators across multiple sectors.